Cas no 1070879-59-2 (4-bromo-2,5,7-trimethylquinoline)

• Product Name: 4-bromo-2,5,7-trimethylquinoline
• CAS No: 1070879-59-2
• MF: C₁₂H₁₂BrN
• MW: 250.134382247925
• CID: 1185722
• PubChem ID: 39346152
• Update Time: 2025-09-21

4-bromo-2,5,7-trimethylquinoline Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2,5,7-trimethylquinoline
• CTK4A4988
• ZINC32099876
• AG-D-21985
• CTK4A4988; ZINC32099876; AG-D-21985;
• AKOS022889571
• MFCD11505143
• DTXSID10653708
• 1070879-59-2
• SB71042

• Inchi： 1S/C12H12BrN/c1-7-4-8(2)12-10(13)6-9(3)14-11(12)5-7/h4-6H,1-3H3
• InChI Key： CPEXXDIUHQMTLZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)N=C2C=C(C)C=C(C)C2=1

Computed Properties

• Exact Mass: 249.01500
• Monoisotopic Mass: 249.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89000
• LogP: 3.92250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines